1-Methyl-3-(2-oxopropylidene)indolin-2-one
1-Methyl-3-(2-oxopropylidene)indolin-2-one
Supercinnamaldehyde is an activator of the transient receptor potential ankyrin 1 (TRPA1) channel (EC50 = 0.8 µM) and an analog of cinnamaldehyde. TRPA1 is a nociceptor expressed on sensory neurons and is activated by hot and cold temperatures, mechanical stimuli, and pain.
Brand Name:
Vulcanchem
CAS No.:
70351-51-8
VCID:
VC0162912
InChI:
InChI=1S/C12H11NO2/c1-8(14)7-10-9-5-3-4-6-11(9)13(2)12(10)15/h3-7H,1-2H3/b10-7-
SMILES:
CC(=O)C=C1C2=CC=CC=C2N(C1=O)C
Molecular Formula:
C12H11NO2
Molecular Weight:
201.22 g/mol
1-Methyl-3-(2-oxopropylidene)indolin-2-one
CAS No.: 70351-51-8
Reference Standards
VCID: VC0162912
Molecular Formula: C12H11NO2
Molecular Weight: 201.22 g/mol
| CAS No. | 70351-51-8 |
|---|---|
| Product Name | 1-Methyl-3-(2-oxopropylidene)indolin-2-one |
| Molecular Formula | C12H11NO2 |
| Molecular Weight | 201.22 g/mol |
| IUPAC Name | (3Z)-1-methyl-3-(2-oxopropylidene)indol-2-one |
| Standard InChI | InChI=1S/C12H11NO2/c1-8(14)7-10-9-5-3-4-6-11(9)13(2)12(10)15/h3-7H,1-2H3/b10-7- |
| Standard InChIKey | CZKBLHCEDVWPRN-YFHOEESVSA-N |
| Isomeric SMILES | CC(=O)/C=C\1/C2=CC=CC=C2N(C1=O)C |
| SMILES | CC(=O)C=C1C2=CC=CC=C2N(C1=O)C |
| Canonical SMILES | CC(=O)C=C1C2=CC=CC=C2N(C1=O)C |
| Description | Supercinnamaldehyde is an activator of the transient receptor potential ankyrin 1 (TRPA1) channel (EC50 = 0.8 µM) and an analog of cinnamaldehyde. TRPA1 is a nociceptor expressed on sensory neurons and is activated by hot and cold temperatures, mechanical stimuli, and pain. |
| Synonyms | 3-phenylprop-2-enaldehyde beta-phenylacrolein cinnamaldehyde cinnamic aldehyde cinnamic aldehyde, (E)-isomer supercinnamaldehyde trans-3-phenylprop-2-enaldehyde |
| Reference | 1.Macpherson, L.J.,Dubin, A.E.,Evans, M.J., et al. Noxious compounds activate TRPA1 ion channels through covalent modification of cysteines. Nature 445(7127), 541-545 (2007). |
| PubChem Compound | 12480412 |
| Last Modified | Nov 11 2021 |
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